Cas no 828912-29-4 (1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-)

• Product Name: 1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-
• CAS No: 828912-29-4
• MF: C₁₆H₁₀O₉
• MW: 346.245205402374
• CID: 681095
• PubChem ID: 71416890
• Update Time: 2025-04-19

1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-
• 5-(2,4-dihydroxybenzoyl)benzene-1,2,4-tricarboxylic acid
• 828912-29-4
• DTXSID40836249

• Inchi： 1S/C16H10O9/c17-6-1-2-7(12(18)3-6)13(19)8-4-10(15(22)23)11(16(24)25)5-9(8)14(20)21/h1-5,17-18H,(H,20,21)(H,22,23)(H,24,25)
• InChI Key： GKSDIIQIJVYMTK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1O)O)C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O

Computed Properties

• Exact Mass: 346.03248189g/mol
• Monoisotopic Mass: 346.03248189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 169Ų